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Compound of Interest

(4-Fluoro-3-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B1342181

Technical Safety Guide for (4-Fluoro-3-
nitrophenyl)methanamine

Disclaimer: No specific Safety Data Sheet (SDS) for (4-Fluoro-3-nitrophenyl)methanamine
(CAS No. 771581-73-8) is publicly available. The following information is compiled from data on
structurally similar compounds, including 4-fluoro-3-nitroaniline, 4-fluoro-3-nitrophenol, and
other aromatic nitro compounds. This guide should be used for informational purposes only,
and a comprehensive risk assessment should be conducted by qualified personnel before
handling this chemical.

This technical guide provides an in-depth overview of the potential hazards, handling
precautions, and emergency procedures for (4-Fluoro-3-nitrophenyl)methanamine, intended
for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

Based on data from analogous compounds, (4-Fluoro-3-nitrophenyl)methanamine is
anticipated to be classified as a hazardous chemical. The primary hazards are expected to be
related to toxicity if ingested, inhaled, or in contact with skin, as well as potential for skin and
eye irritation. Aromatic nitro compounds can also pose a risk of methemoglobinemia upon
absorption.
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Globally Harmonized System (GHS) Classification

(Predicted)

The following table summarizes the likely GHS hazard classifications based on structurally

similar chemicals.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 3 or 4

H301: Toxic if swallowed or
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal

Category 3 or 4

H311: Toxic in contact with
skin or H312: Harmful in
contact with skin.[2][3]

Acute Toxicity, Inhalation

Category 3 or 4

H331: Toxic if inhaled or H332:
Harmful if inhaled.[2][3]

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation

Category 1 or 2A

H318: Causes serious eye
damage or H319: Causes

serious eye irritation.[2]

Specific Target Organ Toxicity

H335: May cause respiratory

. Category 3 o
(Single Exposure) irritation.
- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or

(Repeated Exposure)

repeated exposure.[3]

Signal Word: Danger or Warning[1][3]

Hazard Pictograms:

ls.alt text

Physical and Chemical Properties
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Quantitative data for (4-Fluoro-3-nitrophenyl)methanamine is not readily available. The table
below presents data for a closely related compound, 4-fluoro-3-nitroaniline, to provide an
estimation of its properties.

Property Value (for 4-fluoro-3-nitroaniline)
Molecular Formula CeHsFN202

Molecular Weight 156.11 g/mol

Appearance Yellow or gold powder

Melting Point 94-96 °C

Flash Point 91 °C (closed cup)

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure the stability of the compound.

Handling

» Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical
fume hood.[4]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If engineering controls are insufficient or when handling large
guantities, use a NIOSH-approved respirator with an appropriate cartridge.

e Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Storage

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1342181?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1674206&productDescription=BIS%284-FLRO-3-NTROPHENL%29+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1674206&productDescription=BIS%284-FLRO-3-NTROPHENL%29+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.
e Incompatibilities: Keep away from strong oxidizing agents.

 Light and Air Sensitivity: Protect from light and air. Some aromatic amines and nitro
compounds can be sensitive to light and air.

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.[4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen fluoride.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 3.1. Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent the material from entering drains or waterways.

e Containment and Cleanup: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a suitable, labeled container for disposal. For large spills,
contain the spill and collect the material for disposal.

Experimental Protocols and Workflows

As no specific experimental protocols for (4-Fluoro-3-nitrophenyl)methanamine are
available, the following diagrams illustrate general workflows for handling hazardous chemicals.
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Caption: General workflow for hazard assessment, handling, and emergency response for a
hazardous chemical.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1342181?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Task Involving
(4-Fluoro-3-nitrophenyl)methanamine

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Use Engineering Controls
(Fume Hood)

4 )\

Select Personal Prptective Equipment
Eye Protection:
Safety Goggles & Face Shield

.

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat

Respiratory Protection:
(If needed) NIOSH-approved Respirator

. J

Proceed with Task

Click to download full resolution via product page

Caption: Workflow for the selection of appropriate Personal Protective Equipment (PPE).

Toxicological Information (Predicted)
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Detailed toxicological studies on (4-Fluoro-3-nitrophenyl)methanamine are not available in
the public domain. Based on analogous compounds, the substance is likely to be toxic by
ingestion, inhalation, and skin contact. Aromatic nitro compounds are known to cause
methemoglobinemia, which impairs the oxygen-carrying capacity of the blood, leading to
cyanosis, headache, dizziness, and in severe cases, death.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contaminated packaging should be treated as the chemical itself.
Do not allow the material to enter drains or waterways.

This technical guide is intended to provide a starting point for the safe handling of (4-Fluoro-3-
nitrophenyl)methanamine. It is imperative that all users consult with their institution's
environmental health and safety department and conduct a thorough risk assessment before
commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Fluoro-3-nitrophenol | C6H4FNO3 | CID 16751861 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2.402-67-5|1-Fluoro-3-nitrobenzene|BLD Pharm [bldpharm.com]

e 3. 1-Fluoro-3-nitrobenzene | C6H4FNO2 | CID 9823 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. fishersci.com [fishersci.com]

e 5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [(4-Fluoro-3-nitrophenyl)methanamine safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342181#4-fluoro-3-nitrophenyl-methanamine-
safety-data-sheet-and-handling-precautions]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1342181?utm_src=pdf-body
https://www.benchchem.com/product/b1342181?utm_src=pdf-body
https://www.benchchem.com/product/b1342181?utm_src=pdf-body
https://www.benchchem.com/product/b1342181?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-nitrophenol
https://www.bldpharm.com/products/402-67-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluoro-3-nitrobenzene
https://www.fishersci.com/store/msds?partNumber=AAL1674206&productDescription=BIS%284-FLRO-3-NTROPHENL%29+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-fluoro-3-nitroaniline.pdf
https://www.benchchem.com/product/b1342181#4-fluoro-3-nitrophenyl-methanamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342181#4-fluoro-3-nitrophenyl-methanamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342181#4-fluoro-3-nitrophenyl-methanamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342181#4-fluoro-3-nitrophenyl-methanamine-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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